Cas no 916420-51-4 (3-Methyl-5-(trifluoromethoxy)benzoic acid)
916420-51-4 structure
Product Name:3-Methyl-5-(trifluoromethoxy)benzoic acid
CAS No:916420-51-4
MF:C9H7F3O3
MW:220.145293474197
MDL:MFCD08741402
CID:1029272
PubChem ID:26985612
Update Time:2025-04-20
3-Methyl-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-5-(trifluoromethoxy)benzoic acid
- CS-0315395
- JS-4604
- 3-Methyl-5-(trifluoromethoxy)benzoicacid
- 916420-51-4
- DTXSID50650453
- AKOS015956785
- MFCD08741402
- SCHEMBL2569605
- DB-152123
- 5-(Trifluoromethoxy)-m-toluic acid, 3-Carboxy-5-(trifluoromethoxy)toluene
-
- MDL: MFCD08741402
- Inchi: 1S/C9H7F3O3/c1-5-2-6(8(13)14)4-7(3-5)15-9(10,11)12/h2-4H,1H3,(H,13,14)
- InChI Key: OCLLNMRZSFBMBJ-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(C(=O)O)=CC(C)=C1)(F)F
Computed Properties
- Exact Mass: 220.03472857g/mol
- Monoisotopic Mass: 220.03472857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 46.5Ų
3-Methyl-5-(trifluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013002431-1g |
3-Methyl-5-(trifluoromethoxy)benzoic acid |
916420-51-4 | 97% | 1g |
$1475.10 | 2023-08-31 | |
| abcr | AB355331-1 g |
3-Methyl-5-(trifluoromethoxy)benzoic acid, 97%; . |
916420-51-4 | 97% | 1g |
€109.40 | 2022-06-10 | |
| abcr | AB355331-5 g |
3-Methyl-5-(trifluoromethoxy)benzoic acid, 97%; . |
916420-51-4 | 97% | 5g |
€248.30 | 2022-06-10 | |
| abcr | AB355331-10 g |
3-Methyl-5-(trifluoromethoxy)benzoic acid, 97%; . |
916420-51-4 | 97% | 10g |
€413.80 | 2022-06-10 | |
| Chemenu | CM161967-10g |
3-Methyl-5-(trifluoromethoxy)benzoic acid |
916420-51-4 | 95% | 10g |
$312 | 2024-07-20 | |
| Chemenu | CM161967-25g |
3-Methyl-5-(trifluoromethoxy)benzoic acid |
916420-51-4 | 95% | 25g |
$650 | 2024-07-20 | |
| Apollo Scientific | PC3603-1g |
3-Methyl-5-(trifluoromethoxy)benzoic acid |
916420-51-4 | 98% | 1g |
£39.00 | 2025-02-21 | |
| Apollo Scientific | PC3603-5g |
3-Methyl-5-(trifluoromethoxy)benzoic acid |
916420-51-4 | 98% | 5g |
£117.00 | 2025-02-21 | |
| Apollo Scientific | PC3603-10g |
3-Methyl-5-(trifluoromethoxy)benzoic acid |
916420-51-4 | 98% | 10g |
£210.00 | 2025-02-21 | |
| Matrix Scientific | 117152-5g |
3-Methyl-5-(trifluoromethoxy)benzoic acid |
916420-51-4 | 5g |
$185.00 | 2023-09-10 |
3-Methyl-5-(trifluoromethoxy)benzoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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